Cas no 1361869-91-1 (3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid)

• Product Name: 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid
• CAS No: 1361869-91-1
• MF: C₁₃H₇Cl₂FO₂
• MW: 285.097885370255
• CID: 4993706
• Update Time: 2025-06-14

3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid

• Inchi： 1S/C13H7Cl2FO2/c14-9-5-4-7(6-10(9)15)12-8(13(17)18)2-1-3-11(12)16/h1-6H,(H,17,18)
• InChI Key： SELLVVRFIUSBIY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=CC=1C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Additional information on 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid

Comprehensive Overview of 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid (CAS No. 1361869-91-1)

3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid (CAS No. 1361869-91-1) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated biphenyls, which are widely studied for their unique chemical properties and potential biological activities. The presence of chloro and fluoro substituents on the biphenyl backbone enhances its reactivity and makes it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated organic compounds has surged due to their role in drug discovery and material science. Researchers are particularly interested in 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid because of its potential as a building block for active pharmaceutical ingredients (APIs). Its structural features, including the carboxylic acid functional group, allow for further derivatization, enabling the synthesis of more complex molecules.

The synthesis of 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid typically involves multi-step reactions, including Suzuki-Miyaura coupling and halogenation processes. These methods are well-documented in the literature and are optimized for high yield and purity. The compound's CAS No. 1361869-91-1 serves as a unique identifier, ensuring accurate referencing in scientific databases and regulatory documents.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. Researchers are exploring eco-friendly alternatives for producing halogenated biphenyls, including 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid. Catalytic methods and solvent-free reactions are gaining traction, aligning with global efforts to reduce environmental impact.

Another area of interest is the structure-activity relationship (SAR) studies involving 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid. By modifying its structure, scientists aim to enhance its biological efficacy while minimizing side effects. This approach is particularly relevant in the development of new therapeutic agents for diseases such as cancer and infectious diseases.

From a regulatory perspective, 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid is subject to standard safety and handling protocols. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's stability and storage conditions are also critical factors to consider for long-term use.

In summary, 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid (CAS No. 1361869-91-1) is a versatile compound with broad applications in medicinal chemistry and material science. Its unique structural features and reactivity make it a valuable tool for researchers. As the demand for fluorinated compounds continues to grow, this compound is poised to play a pivotal role in advancing scientific innovation.